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Compound of Interest

Compound Name: 2-bromo-N-phenylaniline

Cat. No.: B1276325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the fundamental

physicochemical properties of 2-bromo-N-phenylaniline, a chemical compound of interest in

various research and development applications. The information is presented to meet the

needs of researchers, scientists, and professionals in the field of drug development.

Physicochemical Data Summary
The core molecular and physical properties of 2-bromo-N-phenylaniline are summarized in

the table below for easy reference and comparison.

Property Value Citations

Molecular Formula C12H10BrN [1][2][3]

Molecular Weight 248.12 g/mol [1][2]

CAS Number 61613-22-7 [1][2][3]

Synonyms N-(2-Bromophenyl)aniline [2]

Physical Form Liquid [4]

Purity Typically ≥97% [2][4]
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Molecular Structure and Information
The structural and informational properties of 2-bromo-N-phenylaniline are detailed below.

Molecular Information for 2-bromo-N-phenylaniline

2-bromo-N-phenylaniline CAS: 61613-22-7

Molecular Formula C₁₂H₁₀BrN

Molecular Weight 248.12 g/mol

Key Structural Features Phenyl Group Bromo Substituent Aniline Moiety

Click to download full resolution via product page

Molecular properties of 2-bromo-N-phenylaniline.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 2-bromo-N-phenylaniline
are highly specific to the research context. As a commercially available research chemical, it is

often utilized as a building block in organic synthesis.[1][3] Researchers should refer to specific

literature or patents that describe the use of 2-bromo-N-phenylaniline in their field of interest

for detailed experimental methodologies.

Signaling Pathways

Information regarding the direct involvement of 2-bromo-N-phenylaniline in specific biological

signaling pathways is not extensively documented in publicly available literature. Its utility is

primarily established in the context of chemical synthesis.[3] Further research would be

required to elucidate any potential biological activity and associated signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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